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Compound of Interest

Compound Name: Jak1-IN-10

Cat. No.: B15137827

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals working with Jak1-IN-10, a potent and selective JAK1
inhibitor. Adherence to these procedures is critical for minimizing exposure risk and ensuring a
safe laboratory environment.

Jak1-IN-10 is a cyano-substituted cyclic hydrazine derivative with the molecular formula
C15H17N7 and a molecular weight of 295.34.[1] While a specific Safety Data Sheet (SDS) for
Jak1-IN-10 is not publicly available, the following guidelines are based on best practices for
handling potent kinase inhibitors and information from similar compounds.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory for all tasks involving
Jak1-IN-10 to prevent skin and respiratory exposure.[2] The required PPE varies depending on
the specific handling procedure.
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Task Required Personal Protective Equipment

Double Nitrile Gloves, Disposable Gown, N95
o ) ) Respirator, and Face Shield/Goggles. To be
Weighing and Aliquoting Powder ] )
performed in a chemical fume hood or a

biological safety cabinet.[2]

Double Nitrile Gloves, Disposable Gown, and
Preparing Solutions Face Shield/Goggles. To be performed in a
chemical fume hood.[2]

Nitrile Gloves and a Laboratory Coat. All
Administering to Cell Cultures manipulations should be carried out in a

biological safety cabinet.[2]

Double Nitrile Gloves, Disposable Gown, and

Waste Disposal )
Face Shield/Goggles.

Experimental Protocols

Receiving and Storage:
e Upon receipt, visually inspect the container for any signs of damage or leakage.
o Wear appropriate PPE, including gloves and a lab coat.

o Store the compound at room temperature in the continental US; however, storage conditions
may vary elsewhere. Always refer to the Certificate of Analysis for specific storage

recommendations.
Weighing and Solution Preparation:

e Precaution: Perform all weighing and solution preparation in a certified chemical fume hood
to minimize inhalation exposure.

e Don the required PPE: double nitrile gloves, a disposable gown, an N95 respirator, and a

face shield or goggles.

e Use dedicated spatulas and weighing boats.
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o Carefully weigh the desired amount of Jak1-IN-10 powder.

o To prepare a stock solution, dissolve the compound in an appropriate solvent, such as
DMSO.

e Once prepared, aliquot the solution to prevent repeated freeze-thaw cycles. For stock
solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C for up to 1
month.

Spill Management:

¢ In the event of a spill, evacuate the area if the spill is large or poses a significant airborne
exposure risk.

o For small spills, use a chemical spill kit suitable for cytotoxic or hazardous compounds.
o Wear appropriate PPE, including a respirator, during the cleanup process.

o Absorb the spilled material with an inert absorbent and place it in a sealed, labeled container
for hazardous waste disposal.

o Decontaminate the affected area with an appropriate cleaning agent.

Disposal Plan

All materials contaminated with Jak1-IN-10 must be treated as hazardous chemical waste and
disposed of according to institutional and local regulations.

¢ Solid Waste: Collect all contaminated solid waste, including gloves, gowns, pipette tips, and
empty vials, in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing Jak1-IN-10 in a separate, sealed, and
labeled hazardous waste container.

Workflow Diagrams

The following diagrams illustrate the key workflows for safely handling and disposing of Jak1-
IN-10.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15137827?utm_src=pdf-body
https://www.benchchem.com/product/b15137827?utm_src=pdf-body
https://www.benchchem.com/product/b15137827?utm_src=pdf-body
https://www.benchchem.com/product/b15137827?utm_src=pdf-body
https://www.benchchem.com/product/b15137827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for Jak1-IN-10
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Caption: Workflow for the safe handling of Jak1-IN-10 from receipt to use.
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Disposal Workflow for Jak1-IN-10 Contaminated Waste
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Caption: Step-by-step process for the disposal of Jak1-IN-10 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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